Cas no 4110-35-4 (3,5-Dinitrobenzonitrile)

3,5-Dinitrobenzonitrile structure
3,5-Dinitrobenzonitrile structure
Product Name:3,5-Dinitrobenzonitrile
CAS No:4110-35-4
MF:C7H3N3O4
MW:193.116420984268
MDL:MFCD00007228
CID:44756
PubChem ID:87568531
Update Time:2025-04-18

3,5-Dinitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dinitrobenzonitrile
    • 3,5-dinitro-benzonitril
    • 5-Cyano-1,3-dinitrobenzene
    • 1,3-dinitro-5-cyanobenzene
    • 1-cyano-3,5-dinitrobenzene
    • 3,5-(NO2)2C6H3CN
    • 3,5-bisnitrobenzonitrile
    • 3,5-dinitrobenzenecarbonitrile
    • 3,5-dinitro-benzonitrile
    • BENZONITRILE,3,5-DINITRO
    • EINECS 223-889-9
    • BENZONITRILE, 3,5-DINITRO-
    • SSDNULNTQAUNFQ-UHFFFAOYSA-N
    • NSC35873
    • 3,5 -dinitrobenzonitrile
    • WLN: WNR CNW ECN
    • Benzonitrile,3,5-dinitro-
    • KSC584E5L
    • 3,5-DINITRO BENZONITRILE
    • SBB091537
    • STK377449
    • Z1255434747
    • 3,5-Dinitrobenzonitrile, 97%
    • NSC-35873
    • A825431
    • MFCD00007228
    • FT-0614718
    • InChI=1/C7H3N3O4/c8-4-5-1-6(9(11)12)3-7(2-5)10(13)14/h1-3
    • AKOS003382202
    • 4110-35-4
    • BDBM50101948
    • NSC 35873
    • SCHEMBL1005421
    • BS-16738
    • CHEMBL292463
    • DTXSID60194050
    • D2082
    • AC-907/25014150
    • EN300-343386
    • CS-W015790
    • NS00030922
    • DTXCID70116541
    • MDL： MFCD00007228
    • Inchi： 1S/C7H3N3O4/c8-4-5-1-6(9(11)12)3-7(2-5)10(13)14/h1-3H
    • InChI Key： SSDNULNTQAUNFQ-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=C(C#N)C=C(C=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 193.01200
  • Monoisotopic Mass: 193.012
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 115

Experimental Properties

  • Color/Form: Pale yellow powder
  • Density: 1.6504 (rough estimate)
  • Melting Point: 129.0 to 132.0 deg-C
  • Boiling Point: 329.31°C (rough estimate)
  • Flash Point: 136.9°C
  • Refractive Index: 1.5500 (estimate)
  • PSA: 115.43000
  • LogP: 2.42108

3,5-Dinitrobenzonitrile Security Information

3,5-Dinitrobenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3,5-Dinitrobenzonitrile Pricemore >>

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3,5-Dinitrobenzonitrile Production Method

3,5-Dinitrobenzonitrile Suppliers

ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
(CAS:4110-35-4)3,5-Dinitrobenzonitrile
Order Number:AC045
Stock Status:in Stock
Quantity:25kg
Purity:98.500%
Pricing Information Last Updated:Monday, 18 August 2025 09:27
Price ($):discuss personally
Email:mera.z@nitrobenzenechemical.com
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
(CAS:4110-35-4)3,5-Dinitrobenzonitrile
Order Number:JOX-005
Stock Status:in Stock
Quantity:25KG
Purity:98%
Pricing Information Last Updated:Tuesday, 15 July 2025 15:40
Price ($):
Email:yhj@joxbio.com

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ASIACHEM I&E (JIANGSU) CO., LTD
(CAS:4110-35-4)3,5-Dinitrobenzonitrile
AC045
Purity:98.500%
Quantity:25kg
Price ($):Inquiry
Email
TAIXING JOXIN BIO-TEC CO.,LTD.
(CAS:4110-35-4)3,5-Dinitrobenzonitrile
JOX-005
Purity:98%
Quantity:25KG
Price ($):Inquiry
Email